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Compound of Interest

Compound Name: Psymberin

Cat. No.: B1248840 Get Quote

Psymberin, a potent cytotoxin derived from sea sponges, necessitates stringent disposal

protocols to mitigate risks to researchers and the environment.[1][2][3][4][5] Due to its cytotoxic

nature, all materials contaminated with Psymberin must be handled and disposed of following

established guidelines for cytotoxic waste. This ensures the safety of laboratory personnel and

prevents the release of this hazardous compound into ecosystems.

Chemical and Physical Properties of Psymberin
A clear understanding of Psymberin's properties is fundamental to safe handling and disposal.

The following table summarizes key data for this compound.

Property Value

Chemical Formula C31H47NO11[2]

Molar Mass 609.71 g/mol [2]

Appearance Clear, glasslike solid[2]

CAS Number 714954-37-7[2]
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Given the hazardous nature of Psymberin, appropriate personal protective equipment is

mandatory for all handling and disposal procedures. This includes, but is not limited to,

chemical-resistant gloves, a lab coat or gown, and safety goggles. In case of a spill, the area

should be decontaminated with a suitable cleaning agent, and all cleaning materials must be

disposed of as cytotoxic waste.[6][7]

Psymberin Disposal Workflow
The proper disposal of Psymberin and associated waste is a critical final step in any

experimental protocol involving this compound. The following workflow outlines the necessary

steps for safe disposal.

Step 1: Segregation

Step 2: Packaging

Step 3: Storage

Step 4: Final Disposal

Identify all Psymberin-contaminated waste
(e.g., glassware, PPE, solutions)

Place solid waste in a designated,
leak-proof, purple-lidded cytotoxic waste container

Collect liquid waste in a sealed,
shatter-proof container clearly labeled 'Cytotoxic Waste'

Store waste containers in a secure,
designated area away from general lab traffic

Arrange for collection by a licensed
hazardous waste disposal service

Ensure final disposal is through
high-temperature incineration
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Psymberin Disposal Workflow

Step-by-Step Disposal Protocol
Adherence to a systematic disposal protocol is essential for safety and regulatory compliance.

Segregation at the Source: Immediately after use, all materials that have come into contact

with Psymberin must be segregated from other laboratory waste streams.[8] This includes

empty vials, used pipette tips, contaminated gloves, and any other disposable equipment.

Proper Containment:

Solid Waste: All solid waste, including contaminated personal protective equipment and

labware, should be placed in a rigid, leak-proof container that is clearly labeled with the

cytotoxic hazard symbol.[8] These containers are typically color-coded, often with a purple

lid, to distinguish them from other types of waste.[9][10]

Liquid Waste: Aqueous and solvent-based solutions containing Psymberin should be

collected in a dedicated, sealed, and shatter-proof container. This container must also be

clearly labeled as "Cytotoxic Waste" and should specify the contents.

Sharps: Any sharps, such as needles or contaminated glassware, must be disposed of in

a puncture-resistant cytotoxic sharps container.[6]

Secure Storage: All cytotoxic waste containers must be stored in a designated, secure area

within the laboratory. This area should be clearly marked and have limited access to prevent

accidental exposure.

Waste Pickup and Final Disposal: The disposal of cytotoxic waste is regulated and must be

handled by a licensed hazardous waste management company. The primary method for the

final destruction of cytotoxic compounds like Psymberin is high-temperature incineration.

[11] This process ensures the complete destruction of the hazardous material.

By implementing these procedures, researchers and laboratory personnel can handle and

dispose of Psymberin in a manner that prioritizes safety and environmental responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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